Cas no 1705518-35-9 (1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one)

• Product Name: 1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one
• CAS No: 1705518-35-9
• MF: C₁₁H₁₅NOS₂
• MW: 241.372900247574
• CID: 5366446
• Update Time: 2025-05-24

1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)ethanone
• 1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

• Inchi： 1S/C11H15NOS2/c1-9(13)12-5-4-11(15-8-6-12)10-3-2-7-14-10/h2-3,7,11H,4-6,8H2,1H3
• InChI Key： JEXITJIYJDLKGV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2SC=CC=2)SCC1)C

Additional information on 1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

1-[7-(Thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one: A Comprehensive Overview

The compound with CAS No. 1705518-35-9, commonly referred to as 1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is a derivative of the thiazepane class, which is a seven-membered ring containing both sulfur and nitrogen atoms. The presence of a thiophene ring at the 7-position further enhances its chemical complexity and biological activity.

Recent studies have highlighted the importance of thiazepane derivatives in drug discovery, particularly in the development of anti-inflammatory and analgesic agents. The thiophene moiety in this compound is known to contribute to its stability and bioavailability, making it a promising candidate for further exploration in medicinal chemistry. Researchers have also investigated the electronic properties of this compound, revealing its potential as a building block for advanced materials in electronics and optoelectronics.

The synthesis of 1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazepane ring through sulfur-based cyclization reactions and the subsequent introduction of the thiophene group via nucleophilic aromatic substitution. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for both academic research and industrial applications.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors, making it a valuable tool in studying cellular pathways and disease mechanisms. For instance, recent experiments have demonstrated its ability to inhibit specific kinases involved in cancer progression, suggesting its potential as a lead compound for anticancer drug development.

Moreover, the structural versatility of this compound allows for further functionalization to tailor its properties for specific applications. By modifying the substituents on the thiophene ring or altering the thiazepane framework, chemists can explore a wide range of chemical space with unprecedented precision.

From an environmental perspective, the synthesis and application of 1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one are considered eco-friendly due to the use of sustainable reagents and energy-efficient reaction conditions. This aligns with current trends in green chemistry, emphasizing the importance of reducing waste and minimizing environmental impact in chemical manufacturing.

In conclusion, CAS No. 1705518-35-9 represents a cutting-edge advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure, coupled with its promising biological activity and synthetic flexibility, positions it as a key player in future research and development efforts.